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Compound of Interest

Compound Name: 2-Ethylphenol

Cat. No.: B104991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo toxicological profile of 2-
Ethylphenol (CAS No. 90-00-6), an organic compound used in various industrial applications.

The information presented herein is intended to support risk assessment and guide future

research and development activities. Data has been compiled from a range of toxicological

studies, and where specific data for 2-Ethylphenol is limited, information from studies on

mixtures of ethylphenol isomers has been included to provide a broader context.

Acute Toxicity
The acute toxicity of 2-Ethylphenol has been evaluated in animal models, primarily through

oral and intraperitoneal routes of administration.

Table 1: Acute Toxicity of 2-Ethylphenol[1][2][3][4]

Test Species Route of Administration LD50 (Lethal Dose, 50%)

Mouse Oral 600 mg/kg

Mouse Intraperitoneal 172 mg/kg

A study on a mixture of ethylphenol isomers, which included 25.9% 2-Ethylphenol, reported an

oral LD50 of 981 mg/kg in rats, indicating moderate acute toxicity for the mixture.[1][5]
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Experimental Protocol: Acute Oral Toxicity (Modified
from OECD Guideline 423)
The acute oral toxicity of 2-Ethylphenol in mice was determined using a method aligned with

the principles of the OECD Guideline 423 (Acute Toxic Class Method).

Acute Oral Toxicity Experimental Workflow

Animal Preparation
- Species: Mouse

- Acclimation: Min. 5 days
- Fasting: Overnight

Dosing
- Route: Oral gavage

- Single dose of 2-Ethylphenol

Dose administration
Observation (14 days)

- Clinical signs of toxicity
- Mortality

- Body weight changes

Post-dosing monitoring Gross Necropsy
- Examination of organs for abnormalities

At study termination Data Analysis
- Calculation of LD50

Data collection

Dermal Irritation (OECD 404)

Eye Irritation (OECD 405)

Application
- Species: Rabbit

- 0.5 mL of 2-Ethylphenol to shaved skin

Exposure
- Up to 4 hours

Observation
- Scoring of erythema and edema at 1, 24, 48, 72 hours and up to 14 days

Application
- Species: Rabbit

- Single dose into the conjunctival sac of one eye

Observation
- Examination of cornea, iris, and conjunctiva at specific intervals

Combined Repeated Dose and Reproductive/Developmental Toxicity Screening

Male Dosing (28 days)
- Sprague-Dawley Rats

- Gavage: 0, 30, 100, 245 mg/kg/day

Mating

Female Dosing (54 days)
- Sprague-Dawley Rats

- Gavage: 0, 30, 100, 245 mg/kg/day

Gestation & Lactation

Endpoint Evaluation
- Parental: Clinical signs, pathology

- Reproductive: Mating, fertility
- Developmental: Pup viability, growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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